![molecular formula C9H7IN2O2 B1456958 Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate CAS No. 1009378-93-1](/img/structure/B1456958.png)
Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate
Overview
Description
“Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate” is a chemical compound with the CAS Number: 1009378-93-1 . It has a molecular weight of 302.07 and its IUPAC name is methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate .
Molecular Structure Analysis
The InChI code for “Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate” is 1S/C9H7IN2O2/c1-14-9(13)6-2-3-12-7(10)5-11-8(12)4-6/h2-5H,1H3 . This code represents the molecular structure of the compound.Scientific Research Applications
C9H7IN2O2 C_9H_7IN_2O_2 C9H7IN2O2
and a melting point of 218 - 219°C . It’s a versatile intermediate in pharmaceutical research due to its structural complexity and reactivity. Below is a comprehensive analysis of its scientific research applications across various fields:Antituberculosis Drug Development
Imidazo[1,2-a]pyridine analogues have been identified as promising scaffolds for antituberculosis (TB) agents. Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate can serve as a precursor in synthesizing compounds that exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . The iodine moiety in the compound provides a site for further functionalization, which is crucial in the development of new TB drugs.
Safety and Handling Research
Understanding the safety profile of chemical compounds is essential. Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate has associated hazard statements such as H302, H312, H332, and precautionary statements like P264, P270, P280, which are important for developing safe handling practices in the lab .
Safety and Hazards
Future Directions
Imidazo[1,2-a]pyridine analogues have been recognized for their wide range of applications in medicinal chemistry . They have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB) . This suggests that “Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate” and similar compounds could have potential applications in the development of new drugs for treating these conditions.
properties
IUPAC Name |
methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7IN2O2/c1-14-9(13)6-2-3-12-7(10)5-11-8(12)4-6/h2-5H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSKJTLBZTWHLIR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC2=NC=C(N2C=C1)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7IN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00726930 | |
Record name | Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00726930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.07 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1009378-93-1 | |
Record name | Methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00726930 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | methyl 3-iodoimidazo[1,2-a]pyridine-7-carboxylate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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